Cas no 1806747-57-8 (3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1806747-57-8
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4840859
• Update Time: 2025-10-23

3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H7F6NO4/c1-20-7-5(9(11,12)13)2-4(3-6(18)19)17-8(7)21-10(14,15)16/h2H,3H2,1H3,(H,18,19)
• InChI Key： HPAKXEMSBCQWOV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)O)=NC(=C1OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6

Additional information on 3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid

Introduction to 3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic Acid (CAS No. 1806747-57-8) and Its Applications in Modern Chemical Biology

3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid, identified by its CAS number 1806747-57-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly its trifluoromethyl and methoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid encompasses a pyridine core substituted with multiple functional groups. The presence of three fluorine atoms at the 2-, 4-, and trifluoromethyl positions introduces significant electronic and steric effects, which can modulate the compound's reactivity and biological interactions. Additionally, the methoxy group at the 3-position further enhances its potential as a pharmacophore, enabling interactions with various biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from fluorinated pyridines. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This has made fluorinated pyridines increasingly popular in the design of small-molecule drugs targeting diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid is its versatility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in disease pathways. The acetic acid moiety at the 6-position provides a handle for further derivatization, allowing chemists to explore modifications that could improve solubility, bioavailability, or target specificity.

The synthesis of 3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have enabled researchers to construct this molecule with high efficiency and purity. These advancements are crucial for facilitating further exploration of its biological potential.

Recent studies have highlighted the therapeutic promise of compounds featuring the 3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid scaffold. For example, researchers have investigated its role in modulating inflammatory pathways by targeting specific enzymes involved in cytokine production. The trifluoromethyl group's ability to enhance binding interactions with these enzymes has been particularly noteworthy, suggesting that derivatives of this compound could serve as potent anti-inflammatory agents.

Moreover, the compound has shown promise in oncology research. By acting on key signaling pathways dysregulated in cancer cells, derivatives derived from 3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid may offer novel therapeutic strategies. Preclinical studies have indicated that certain modifications can lead to compounds with significant antitumor activity while maintaining favorable pharmacokinetic profiles.

The impact of fluorinated pyridines on drug discovery extends beyond their use as scaffolds; they also play a critical role in optimizing drug-like properties. The electronic effects induced by fluorine atoms can fine-tune solubility, permeability across biological membranes, and resistance to metabolic degradation. These properties are essential for ensuring that a drug candidate reaches its target effectively and remains active within the body.

In conclusion,3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806747-57-8) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of substituents makes it a versatile tool for medicinal chemists seeking to address complex diseases. As research continues to uncover new applications for this compound and its derivatives,3-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetic acid is poised to remain at the forefront of chemical biology investigations.